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Cat. No.: B1675760 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: (±)-Lysergine is a member of the ergot alkaloid family, a class of compounds

known for their complex molecular architecture and significant physiological effects. The

development of efficient and concise total synthesis routes to (±)-lysergine is of great interest

to the scientific community, enabling further investigation into its biological properties and the

synthesis of novel analogs. This document provides detailed protocols for the total synthesis of

(±)-lysergine, focusing on a recent streamlined approach. The methodologies are presented

with clarity and precision to be readily adaptable in a laboratory setting.

Synthetic Strategy Overview
A recent and efficient total synthesis of (±)-lysergine commences from the readily available

precursor, (±)-lysergol.[1][2] The overall strategy involves a two-step sequence: mesylation of

the primary alcohol in lysergol, followed by reduction of the resulting mesylate to yield (±)-

lysergine.[1][2] This approach is significantly more concise than previous methods that often

relied on less direct routes or started from more complex precursors.[1]

Logical Flow of the Synthesis
The synthesis follows a straightforward linear sequence, as depicted in the workflow diagram

below.
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Caption: Synthetic workflow for (±)-lysergine from (±)-lysergol.

Experimental Protocols
The following protocols are adapted from the work of Tasker et al. (2023).[1][2]

Step 1: Synthesis of (±)-Lysergol Mesylate (19)
This step involves the conversion of the primary alcohol of (±)-lysergol to its corresponding

mesylate.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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